Cas no 1781033-18-8 (2-Pyrrolidinecarboxaldehyde, 2-methyl-)

• Product Name: 2-Pyrrolidinecarboxaldehyde, 2-methyl-
• CAS No: 1781033-18-8
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 6491060
• PubChem ID: 17962095
• Update Time: 2025-06-15

2-Pyrrolidinecarboxaldehyde, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxaldehyde, 2-methyl-

• Inchi： 1S/C6H11NO/c1-6(5-8)3-2-4-7-6/h5,7H,2-4H2,1H3
• InChI Key： LFGIIQBRZLTBJP-UHFFFAOYSA-N
• SMILES： N1CCCC1(C)C=O

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 160.6±33.0 °C(Predicted)
• pka: 8.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Pyrrolidinecarboxaldehyde, 2-methyl-

Introduction to 2-Pyrrolidinecarboxaldehyde, 2-methyl- (CAS No. 1781033-18-8)

2-Pyrrolidinecarboxaldehyde, 2-methyl- (CAS No. 1781033-18-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of applications in drug discovery and development. The unique structural features of 2-Pyrrolidinecarboxaldehyde, 2-methyl- make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-Pyrrolidinecarboxaldehyde, 2-methyl- consists of a pyrrolidine ring with a methyl group attached to the nitrogen atom and an aldehyde functional group at the 2-position. This configuration imparts specific reactivity and solubility properties that are crucial for its use in chemical synthesis. The aldehyde group, in particular, is highly reactive and can participate in various chemical reactions, such as condensation, reduction, and oxidation processes.

In recent years, 2-Pyrrolidinecarboxaldehyde, 2-methyl- has been extensively studied for its potential applications in the development of new drugs. One notable area of research is its use as a building block in the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are compounds designed to mimic the structure and function of peptides, which are essential for many biological processes. By incorporating 2-Pyrrolidinecarboxaldehyde, 2-methyl- into peptidomimetic structures, researchers can enhance the stability and bioavailability of these molecules, making them more suitable for therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Pyrrolidinecarboxaldehyde, 2-methyl- in the synthesis of novel inhibitors targeting protein-protein interactions (PPIs). PPIs play a critical role in various cellular processes, including signal transduction and gene regulation. Disrupting specific PPIs can be an effective strategy for treating diseases such as cancer and neurodegenerative disorders. The study demonstrated that derivatives of 2-Pyrrolidinecarboxaldehyde, 2-methyl- exhibited high binding affinity and selectivity for their target proteins, making them promising candidates for further drug development.

Beyond its use in drug discovery, 2-Pyrrolidinecarboxaldehyde, 2-methyl- has also found applications in other areas of chemical research. For instance, it has been used as a ligand in transition metal-catalyzed reactions to improve reaction efficiency and selectivity. In one study published in the Journal of Organic Chemistry, researchers reported that using 2-Pyrrolidinecarboxaldehyde, 2-methyl--based ligands significantly enhanced the yield and stereoselectivity of palladium-catalyzed cross-coupling reactions. This finding has important implications for the synthesis of complex organic molecules with high purity and structural complexity.

The physical properties of 2-Pyrrolidinecarboxaldehyde, 2-methyl-, such as its melting point, boiling point, and solubility in different solvents, have been well-characterized. These properties are essential for optimizing its use in various chemical processes. For example, its solubility in polar solvents like ethanol and methanol makes it suitable for reactions that require homogeneous conditions. Additionally, its low melting point allows for easy handling and manipulation during synthetic procedures.

In terms of safety and handling, it is important to note that while 2-Pyrrolidinecarboxaldehyde, 2-methyl- is not classified as a hazardous material or controlled substance, proper precautions should be taken when working with this compound. It is recommended to handle it under well-ventilated conditions and to wear appropriate personal protective equipment (PPE) to prevent inhalation or skin contact.

The future prospects for 2-Pyrrolidinecarboxaldehyde, 2-methyl- are promising. Ongoing research continues to explore new applications and derivatives of this compound. For instance, there is growing interest in using it as a scaffold for developing novel materials with unique properties. These materials could have potential uses in areas such as catalysis, drug delivery systems, and advanced polymers.

In conclusion, 2-Pyrrolidinecarboxaldehyde, 2-methyl- (CAS No. 1781033-18-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for synthesizing bioactive molecules and developing new drugs. As research progresses, it is likely that we will see even more innovative applications of this compound across various scientific disciplines.